Cas no 84347-67-1 ((Z)-2-(4-Chlorobut-2-en-1-yl)isoindoline-1,3-dione)

• Product Name: (Z)-2-(4-Chlorobut-2-en-1-yl)isoindoline-1,3-dione
• CAS No: 84347-67-1
• MF: C₁₂H₁₀ClNO₂
• MW: 235.666302204132
• MDL: MFCD03093299
• CID: 730159
• PubChem ID: 5702623
• Update Time: 2025-05-21

(Z)-2-(4-Chlorobut-2-en-1-yl)isoindoline-1,3-dione Chemical and Physical Properties

Names and Identifiers

• (Z)-2-(4-Chlorobut-2-en-1-yl)isoindoline-1,3-dione
• 1H-Isoindole-1,3(2H)-dione,2-[(2Z)-4-chloro-2-buten-1-yl]-
• 2-[(Z)-4-chlorobut-2-enyl]isoindole-1,3-dione
• DTXSID50420653
• A864142
• 84347-67-1
• SCHEMBL2319856
• AC9003
• cis-N-(4-Chlorobutenyl)phthaliMide
• 2-[(2Z)-4-Chlorobut-2-en-1-yl]-1H-isoindole-1,3(2H)-dione
• N-(cis-4-chloro-2-buten-1-yl)phthalimide
• AKOS015995705
• (Z)-2-(4-Chloro-2-buten-1-yl)isoindoline-1,3-dione
• VSGHWUAHVBTJIU-ARJAWSKDSA-N
• CS-0456138

• MDL： MFCD03093299
• Inchi： 1S/C12H10ClNO2/c13-7-3-4-8-14-11(15)9-5-1-2-6-10(9)12(14)16/h1-6H,7-8H2/b4-3-
• InChI Key： VSGHWUAHVBTJIU-ARJAWSKDSA-N
• SMILES： ClC/C=C\CN1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 235.040006
• Monoisotopic Mass: 235.040006
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 37.4

Experimental Properties

• Color/Form: Not available
• Density: 1.2385 (rough estimate)
• Melting Point: 79°C
• Boiling Point: 374.2°C at 760 mmHg
• Flash Point: 180.1°C
• Refractive Index: 1.5270 (estimate)
• Solubility: Not available

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on (Z)-2-(4-Chlorobut-2-en-1-yl)isoindoline-1,3-dione

Introduction to (Z)-2-(4-Chlorobut-2-en-1-yl)isoindoline-1,3-dione (CAS No. 84347-67-1)

(Z)-2-(4-Chlorobut-2-en-1-yl)isoindoline-1,3-dione, commonly referred to by its CAS number 84347-67-1, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the class of isoindoline derivatives, which are known for their unique structural properties and versatile chemical reactivity. The isoindoline moiety, characterized by a bicyclic structure with two adjacent ketone groups, forms the core of this molecule. The substituent at the 2-position, specifically a 4-chlorobut-2-en-1-yl group, introduces additional functionality and complexity to the molecule.

The synthesis of (Z)-2-(4-Chlorobut-2-en-1-yl)isoindoline-1,3-dione typically involves multi-step organic reactions, including Friedel-Crafts acylation, alkylation, and subsequent oxidation or cyclization processes. Recent advancements in catalytic methods and transition metal-mediated reactions have enabled more efficient and selective syntheses of isoindoline derivatives. For instance, the use of palladium catalysts in cross-coupling reactions has facilitated the construction of complex substituents on the isoindoline framework.

The structural features of this compound make it an interesting candidate for various applications. The conjugated enone system in the 4-chlorobut-2-en-1-yl substituent contributes to its electronic properties, making it suitable for use in optoelectronic materials. Recent studies have explored its potential as a building block for organic semiconductors, where its ability to undergo π–π interactions plays a crucial role in device performance.

In addition to its electronic properties, the compound exhibits notable thermal stability and mechanical robustness. These characteristics have led to its investigation in high-performance polymers and advanced composites. Researchers have also reported on its photochemical properties, particularly its ability to absorb UV light and emit fluorescence under certain conditions. This dual functionality positions it as a promising candidate for applications in sensors and imaging technologies.

The latest research on (Z)-2-(4-Chlorobut-2-en-1-yl)isoindoline-1,3-dione has focused on its role in drug delivery systems. Its biocompatible nature and controlled release properties make it an attractive material for encapsulating therapeutic agents. Studies have demonstrated its potential in targeted drug delivery, where its structural flexibility allows for the incorporation of various functional groups that enhance bioavailability.

Moreover, the compound's chiral properties have been explored in asymmetric synthesis applications. The presence of stereogenic centers in the isoindoline framework enables enantioselective reactions, which are critical in the production of chiral pharmaceuticals. Recent advancements in asymmetric catalysis have further enhanced the utility of this compound in medicinal chemistry.

In terms of environmental impact, the compound has been studied for its biodegradability and eco-friendly synthesis pathways. Green chemistry approaches, such as using renewable feedstocks and minimizing waste generation during synthesis, have been implemented to reduce its ecological footprint.

In conclusion, (Z)-2-(4-Chlorobut-2-en-1-yl)isoindoline-1,3-dione (CAS No. 8434767) is a multifaceted compound with diverse applications across various scientific domains. Its unique structure and functional groups make it a valuable tool in organic synthesis, materials science, and pharmaceutical research. Ongoing studies continue to uncover new potentials for this compound, ensuring its relevance in cutting-edge scientific advancements.